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An In-Depth Technical Guide to 2-Tert-butylthiophenol

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-tert-butylthiophenol (2-TBT), a

sterically hindered aromatic thiol of significant interest in synthetic chemistry and materials

science. We will delve into its fundamental chemical and physical properties, established

synthesis protocols, critical safety and handling procedures, and its current and potential

applications. This document is intended to serve as a primary resource for researchers,

chemists, and professionals in drug development, offering both foundational knowledge and

practical insights into the utility of this versatile chemical intermediate.

Introduction: The Significance of Sterically Hindered
Thiophenols
Thiophenols are a cornerstone class of reagents in organic synthesis, valued for their

nucleophilicity, redox activity, and ability to coordinate with metals. The introduction of a bulky

substituent, such as a tert-butyl group, ortho to the thiol functional group, imparts unique steric

and electronic properties to the molecule. In 2-tert-butylthiophenol, the tert-butyl group

sterically encumbers the sulfur atom, modulating its reactivity in predictable and synthetically

useful ways. This steric hindrance can prevent undesirable side reactions, enhance the stability
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of derivative compounds, and influence the regioselectivity of further chemical transformations.

These characteristics make 2-TBT and related hindered thiols valuable precursors in the

synthesis of specialized polymers, antioxidants, and pharmacologically active molecules. The

bulky group can also enhance solubility in organic solvents and stabilize compounds by

protecting the thiol functional group[1].

Core Chemical and Physical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective use in research and development. The key identifiers and properties of 2-tert-
butylthiophenol are summarized below.

Identifiers and Molecular Structure
Property Value Source

CAS Number 19728-41-7 [2][3][4]

Molecular Formula C₁₀H₁₄S [2][3][5]

IUPAC Name 2-tert-butylbenzenethiol [5]

Synonyms

2-(tert-Butyl)thiophenol, o-tert-

Butylbenzenethiol, 2-(1,1-

Dimethylethyl)benzenethiol

[3][4][5]

Molecular Weight 166.29 g/mol [3][5]

Molecular Structure:

Caption: Chemical structure of 2-tert-butylthiophenol.

Physicochemical Data
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Property Value Source

Appearance Colorless to pale yellow liquid [6]

Boiling Point 69-70 °C at 0.2 mmHg [4]

Density
0.978 g/mL at 25 °C (for 2-tert-

butylphenol)

Refractive Index (n20/D) 1.56 [4]

Synthesis of 2-Tert-butylthiophenol
While various methods exist for the synthesis of substituted thiophenols, a common conceptual

pathway involves the alkylation of thiophenol or the reduction of a corresponding sulfonyl

chloride. The synthesis of the related isomer, 4-tert-butylthiophenol, provides a well-

documented example of the former approach, involving the reaction of thiophenol with

isobutylene in the presence of an acid catalyst[7]. A similar Friedel-Crafts alkylation approach

can be envisioned for the ortho-isomer, though reaction conditions would need to be optimized

to favor ortho-substitution.

A more general and often high-yielding method for preparing thiophenols is the reduction of the

corresponding benzenesulfonyl chloride. This process is illustrated below.

General Synthesis Workflow: Reduction of Sulfonyl
Chloride

2-tert-butylbenzenesulfonyl chloride

Reduction Reaction

Reducing Agent
(e.g., Zn/H₂SO₄)

2-tert-butylthiophenol

Click to download full resolution via product page

Caption: General workflow for synthesizing 2-TBT via reduction.
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Exemplary Protocol: Synthesis of 4-tert-butylthiophenol
This protocol for the para-isomer illustrates the core principles of thiophenol alkylation.[7]

Reaction Setup: A mixture of thiophenol (10.0 moles) and a boron trifluoride-phosphoric acid

complex (300 g) is prepared in a suitable reaction vessel.

Addition of Alkylating Agent: Isobutylene (10.9 moles) is slowly added to the stirred mixture

while maintaining a temperature of 0 °C.

Reaction Progression: After the addition is complete, the mixture is stirred at 0-10 °C for two

hours, followed by heating to 70-75 °C for an additional two hours.

Workup: The reaction mixture is cooled, and the organic layer is separated. It is then diluted

with toluene, washed multiple times with water, and dried over magnesium sulfate.

Purification: Toluene is removed via vacuum evaporation, and the remaining residue is

purified by distillation to yield the final product.

Note: The synthesis of 2-tert-butylthiophenol would require specific catalysts or directing

groups to favor ortho-alkylation.

Safety, Handling, and Storage
As a reactive sulfur-containing compound, 2-tert-butylthiophenol requires careful handling to

minimize exposure and ensure laboratory safety.

GHS Hazard Classification
Based on available data, 2-tert-butylthiophenol is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5]

Skin Irritation (Category 2): Causes skin irritation.[5]

Eye Irritation (Category 2): Causes serious eye irritation.[5]

Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May

cause respiratory irritation.[4][5]
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GHS Pictograms:

Recommended Handling Procedures
Ventilation: Always handle this compound in a well-ventilated area or under a chemical fume

hood to avoid inhalation of vapors.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles or a face shield.[9]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[9]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA-approved

respirator with an appropriate cartridge for organic vapors.[9]

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.[8]

Storage
Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong

oxidizing agents.[8] Keep the container tightly sealed to prevent exposure to air and moisture.

Applications in Research and Industry
The unique properties of sterically hindered thiophenols like 2-TBT make them valuable in

several fields. While specific applications of 2-TBT are less documented than its phenol analog,

its structural motifs suggest potential utility in areas where hindered phenols and other

thiophenols are employed.

Intermediate for Antioxidants
The tert-butyl phenol scaffold is a well-known structural component of many industrial

antioxidants, such as BHT (Butylated hydroxytoluene).[1][10] These compounds function by

scavenging free radicals, with the bulky tert-butyl groups enhancing their stability and efficacy.

[1] By analogy, 2-TBT serves as a precursor for sulfur-containing antioxidants, which can offer

different reactivity profiles and are used as stabilizers in polymers and lubricants.
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Role in Drug Development and Bioactivity
Phenolic compounds, including those with tert-butyl groups, exhibit a wide range of biological

activities, including antioxidant, anti-inflammatory, and anticancer effects.[1][11] The

introduction of a thiol group can further modulate a molecule's pharmacokinetic and

pharmacodynamic properties. The 2-tert-butylthiophenol moiety can be incorporated into

larger molecules to:

Improve Lipophilicity: The tert-butyl group increases solubility in nonpolar environments,

potentially aiding in crossing biological membranes.

Introduce a Reactive Handle: The thiol group is a versatile functional group for

bioconjugation or for interacting with biological targets, such as cysteine residues in proteins.

Steric Shielding: The bulky group can be strategically placed to control the binding

orientation of a drug candidate within a protein's active site.

Polymer and Materials Science
Thiophenols are used as chain transfer agents in radical polymerization to control molecular

weight.[12] The steric hindrance in 2-TBT can influence the rate and efficiency of this transfer

process. It can also be used as a building block for specialized polymers and as a stabilizer for

materials like PVC.[12]

Conclusion
2-Tert-butylthiophenol is a specialized chemical intermediate whose value lies in the unique

steric and electronic environment created by the ortho-tert-butyl group. This feature provides

chemists with a tool to fine-tune reactivity, enhance stability, and build molecular complexity.

While requiring careful handling due to its hazardous properties, its potential applications in the

synthesis of novel antioxidants, pharmacologically active compounds, and advanced materials

make it a compound of continuing interest for the scientific community. This guide has provided

the foundational knowledge necessary for its safe and effective use in a research and

development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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